Cas no 1443341-83-0 ((3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol)

• Product Name: (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol
• CAS No: 1443341-83-0
• MF: C₁₁H₈ClFOS
• MW: 242.697024345398
• MDL: MFCD07775531
• CID: 5170367
• Update Time: 2026-03-04

(3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol

• MDL： MFCD07775531
• Inchi： 1S/C11H8ClFOS/c12-9-5-7(1-2-10(9)13)11(14)8-3-4-15-6-8/h1-6,11,14H
• InChI Key： NGJJNTSOXIOMDD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Cl)=C1)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol

Comprehensive Overview of (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol (CAS No. 1443341-83-0)

(3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol, with the CAS number 1443341-83-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring and a halogenated phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound's thiophene moiety is a key focus due to its prevalence in medicinal chemistry. Thiophene derivatives are known for their versatility in designing kinase inhibitors and GPCR-targeting drugs, aligning with current trends in precision medicine. Meanwhile, the 3-chloro-4-fluorophenyl group contributes to enhanced lipophilicity, a property critical for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

In agrochemical applications, 1443341-83-0 has shown promise as a precursor for novel crop protection agents. Its halogenated aromatic system may contribute to the development of next-generation fungicides, addressing growing concerns about pesticide resistance—a frequently searched topic among agricultural researchers. The compound's stability under various pH conditions also makes it suitable for formulation studies.

Synthetic routes to (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol often involve Grignard reactions or cross-coupling methodologies, reflecting the broader industry shift toward atom-economical processes. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques commonly queried in academic search engines. Recent patent literature suggests its utility in OLED materials, connecting it to the booming field of organic electronics.

From a regulatory perspective, proper handling of 1443341-83-0 requires standard laboratory precautions. While not classified as hazardous under major chemical inventories, its halogenated structure warrants consideration of green chemistry principles during scale-up—an increasingly searched topic in sustainable manufacturing forums. The compound's logP value and hydrogen bonding capacity make it a frequent subject in QSAR modeling discussions.

The commercial availability of (3-chloro-4-fluorophenyl)-thiophen-3-ylmethanol through specialty chemical suppliers has facilitated its adoption in diverse research programs. Current studies explore its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology dominating recent scientific literature searches. Its balanced molecular weight (268.72 g/mol) and rotatable bond count position it favorably for fragment-based drug design approaches.

Environmental fate studies indicate that CAS 1443341-83-0 undergoes moderate biodegradation, prompting investigations into biocatalytic modification strategies—another trending research area. The fluorine atom's presence enables 18F-labeling potential for PET imaging applications, connecting it to the expanding theranostics market. These multifaceted applications demonstrate why this compound remains a subject of active investigation across multiple disciplines.